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Compound of Interest

Compound Name: Palonosetron

Cat. No.: B1580680

Essential Safety and Handling Guide for
Palonosetron

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Palonosetron. Adherence to these procedural steps
is vital for ensuring personal safety and proper disposal.

Palonosetron hydrochloride is identified as a hazardous substance, requiring stringent safety
protocols. It is classified as harmful if swallowed, inhaled, or in contact with skin, and is
suspected of causing cancer.[1][2] Prolonged or repeated exposure may lead to organ
damage.[2][3]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Palonosetron, a comprehensive suite of personal protective
equipment is mandatory.

Required PPE:

o Gloves: Wear two pairs of chemo-protectant gloves.[2] If direct contact is possible, protective
gloves meeting standards like EN374 or ASTM F1001 are recommended.[4]

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
required.[2][5] A face shield should be worn when there is a splash hazard.[3][6]
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o Body Protection: A long-sleeved, impermeable gown or a protective laboratory coat is
necessary to prevent skin contact.[2][7] Additional garments like sleevelets or disposable
suits may be needed depending on the task.[7][8]

o Respiratory Protection: For operations that may generate dust or aerosols, a P2/N95
respirator or a suitable approved respirator is recommended.[2][7] Engineering controls like
fume hoods or biosafety cabinets should be the primary means of exposure control.[2][3][8]

Operational Plans: Handling and Storage

Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

» Work in a well-ventilated area, preferably within a certified chemical fume hood, ventilated
balance enclosure, or biosafety cabinet.[2][3][8]

e Avoid the formation of dust and aerosols.[5]

e Do not eat, drink, or smoke in areas where Palonosetron is handled.[1]
e Wash hands thoroughly after handling the substance.[1][6]

Storage:

» Store in a cool, well-ventilated area in a tightly sealed container.[5]

o Keep away from direct sunlight and oxidizing agents.[5][7]

Quantitative Safety Data

The following table summarizes key quantitative safety parameters for Palonosetron
hydrochloride.
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Parameter Value Source
Occupational Exposure Band OEB 3 (Control exposure to ]
Pfizer[9]
(OEB) 10-100 pg/m3)
Time-Weighted Average (TWA) 0.4 pg/m3 (OEB 5) Internal (Merck)[3][8]
Wipe Limit 4 1 g/100 cm? Internal (Merck)[3][8]
Melting Point 307 °C/584.6 °F Thermo Fisher Scientific[10]
pH (in solution) 45-55 Fresenius Kabi[6]

Emergency and Disposal Plans

Spill Response:

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and
environmental contamination.

o Evacuate and Secure: Alert others and restrict access to the spill area.[2]

o Don PPE: Wear the full personal protective equipment as described above.[2]

» Containment:
o For liquid spills, use an inert absorbent material like diatomite or universal binders.[2]
o For powder spills, gently cover with a damp absorbent pad to avoid raising dust.[2]

e Cleanup and Decontamination: Collect the absorbed material and place it in a sealed,
properly labeled container for hazardous waste.[4] Decontaminate the spill area and
equipment.[5]
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Workflow for the proper response to a Palonosetron spill.

Disposal Plan:

Palonosetron hydrochloride waste must be treated as hazardous and potentially cytotoxic
pharmaceutical waste.[2]

e Segregation: Segregate waste at the point of generation.[2]

o Containment: Collect all waste, including contaminated PPE and cleaning materials, in
sealed, compatible, and clearly labeled waste containers.[4]

e Disposal: Do not dispose of waste down the drain.[2][11] Arrange for disposal through a
licensed hazardous waste disposal company in accordance with local, state, and federal
regulations.[11]

First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek immediate medical attention.[1][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15-20 minutes while removing contaminated clothing.[6]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, ensuring
eyelids are held open.[6]

 Ingestion: If swallowed, call a doctor or poison control center immediately. Do not induce
vomiting.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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